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Compound of Interest

Compound Name: C25H19ClN4O4S

Cat. No.: B12189681 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The compound C25H19ClN4O4S is not a widely recognized chemical entity with

established public data. This guide, therefore, provides a comprehensive framework and

standard procedures for the solubility and stability analysis of a novel investigational

compound, hereafter referred to as "Compound X," with the specified molecular formula. The

data presented are illustrative and intended to serve as a template for actual experimental

results.

Introduction
The successful development of a novel chemical entity into a viable drug candidate is

contingent upon a thorough understanding of its physicochemical properties. Among the most

critical of these are solubility and stability, which profoundly influence a compound's absorption,

distribution, metabolism, and excretion (ADME) profile, as well as its shelf-life and formulation

possibilities. This document outlines a comprehensive strategy for the systematic evaluation of

the solubility and stability of Compound X (C25H19ClN4O4S). The protocols and data

presentation formats detailed herein are designed to provide a robust foundation for decision-

making in the drug development process.

Physicochemical Properties of Compound X
A summary of the theoretical physicochemical properties of C25H19ClN4O4S is presented

below. These values are typically calculated using in silico methods and await experimental
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verification.

Property Value Method

Molecular Formula C25H19ClN4O4S ---

Molecular Weight 522.97 g/mol ---

LogP (calculated) 4.5 ALOGPS

Topological Polar Surface Area

(TPSA)
125. Å² ---

Hydrogen Bond Donors 2 ---

Hydrogen Bond Acceptors 7 ---

Solubility Analysis
A comprehensive understanding of a compound's solubility in various media is critical for

predicting its in vivo behavior and for developing suitable formulations. The following sections

detail the experimental protocols and data for determining the thermodynamic and kinetic

solubility of Compound X.

Thermodynamic Solubility
Thermodynamic solubility is the equilibrium concentration of a compound in a given solvent at

a specific temperature and pressure.

Table 1: Thermodynamic Solubility of Compound X
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Solvent System Temperature (°C) Solubility (µg/mL) Solubility (µM)

Phosphate-Buffered

Saline (PBS), pH 7.4
25 5.2 9.94

Simulated Gastric

Fluid (SGF), pH 1.2
37 1.8 3.44

Simulated Intestinal

Fluid (SIF), pH 6.8
37 8.5 16.25

Deionized Water 25 3.1 5.93

Dimethyl Sulfoxide

(DMSO)
25 > 10,000 > 19,121

Ethanol 25 250 478.04

Experimental Protocol: Shake-Flask Method for Thermodynamic Solubility

Preparation: An excess amount of Compound X is added to vials containing each of the

specified solvent systems.

Equilibration: The vials are sealed and agitated in a temperature-controlled shaker bath for

24-48 hours to ensure equilibrium is reached.

Phase Separation: The resulting suspensions are centrifuged at high speed (e.g., 14,000

rpm for 20 minutes) to pellet the undissolved solid.

Quantification: A sample of the supernatant is carefully removed, diluted appropriately, and

analyzed by a validated HPLC-UV or LC-MS/MS method to determine the concentration of

the dissolved compound. A standard calibration curve is used for quantification.

To cite this document: BenchChem. [Technical Guide: Comprehensive Solubility and Stability
Analysis of Compound C25H19ClN4O4S]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12189681#c25h19cln4o4s-solubility-and-stability-
analysis]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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